Cas no 1394716-46-1 (N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}-N-(pyrrolidin-3-yl)acetamide)

• Product Name: N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}-N-(pyrrolidin-3-yl)acetamide
• CAS No: 1394716-46-1
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• MDL: MFCD22392268
• CID: 4596860
• PubChem ID: 71873201
• Update Time: 2025-10-22

N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}-N-(pyrrolidin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}-N-(pyrrolidin-3-yl)acetamide
• Acetamide, N-[[5-(1-methylethyl)-2-oxazolyl]methyl]-N-3-pyrrolidinyl-

• MDL： MFCD22392268
• Inchi： 1S/C13H21N3O2/c1-9(2)12-7-15-13(18-12)8-16(10(3)17)11-4-5-14-6-11/h7,9,11,14H,4-6,8H2,1-3H3
• InChI Key： BBPCZOMOPFDMKH-UHFFFAOYSA-N
• SMILES： C(N(CC1=NC=C(C(C)C)O1)C1CCNC1)(=O)C

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 385.4±42.0 °C at 760 mmHg
• Flash Point: 186.9±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}-N-(pyrrolidin-3-yl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles

Additional information on N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}-N-(pyrrolidin-3-yl)acetamide

N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}-N-(pyrrolidin-3-yl)acetamide (CAS No. 1394716-46-1): A Comprehensive Overview

N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}-N-(pyrrolidin-3-yl)acetamide (CAS No. 1394716-46-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, often referred to as IPOX-PyrAc for brevity, belongs to the class of oxazoles and pyrrolidines, which are known for their diverse biological activities.

The molecular structure of N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}-N-(pyrrolidin-3-yl)acetamide consists of an oxazole ring linked to a pyrrolidine ring through an acetamide moiety. The presence of the isopropyl group on the oxazole ring and the pyrrolidine ring contributes to its distinct chemical and biological properties. These structural features make it an attractive candidate for various pharmacological studies.

Recent research has focused on the potential of N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}-N-(pyrrolidin-3-yl)acetamide as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in signal transduction pathways and are implicated in numerous diseases. Studies have shown that this compound can selectively interact with specific GPCRs, potentially offering new avenues for the treatment of neurological disorders, pain management, and other conditions.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}-N-(pyrrolidin-3-yl)acetamide for several GPCRs. The results indicated that it exhibits high affinity for the μ-opioid receptor (MOR), a key target in pain management. This finding suggests that IPOX-PyrAc could be developed into a novel analgesic agent with improved efficacy and reduced side effects compared to existing opioids.

Beyond its potential as a GPCR modulator, N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}-N-(pyrrolidin-3-yl)acetamide has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This anti-inflammatory activity makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-{[5-(propan-2-yl)-1,3-oxazol-2-yl]methyl}-N-(pyrrolidin-3-y l)acetamide has been extensively studied to assess its suitability for clinical development. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, it has shown low toxicity in animal models, further supporting its potential for therapeutic use.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{[5-(propan -2 -y l)- 1 , 3 -o x az ol - 2 -y l ] me th yl } - N -( py rro li din - 3 -y l ) acet am ide in humans. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies to explore its therapeutic potential in various indications.

In conclusion, N-{[5-(propan - 2 -y l ) - 1 , 3 -o x az ol - 2 -y l ] me th yl } - N -( py rro li din - 3 -y l ) acet am ide (CAS No. 1394716 -46 - 1) is a promising compound with a unique molecular structure and diverse biological activities. Its potential as a GPCR modulator and anti-inflammatory agent makes it an exciting candidate for further research and development in the pharmaceutical industry. As more data from clinical trials become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.